BE“GHE Foundational & Exploratory

Check Availability & Pricing

Isobutyl cinnamate CAS number and IUPAC
name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutyl cinnamate

Cat. No.: B085938

An In-Depth Technical Guide to Isobutyl Cinnamate

This technical guide provides a comprehensive overview of isobutyl cinnamate, including its
chemical identity, physicochemical properties, synthesis protocols, and biological activities. The
information is intended for researchers, scientists, and professionals in drug development and
chemical synthesis.

Chemical Identification

e IUPAC Name: 2-methylpropyl (E)-3-phenylprop-2-enoate[1]

e CAS Number: 122-67-8[1][2][3]

e Synonyms: Isobutyl 3-phenylpropenoate, 2-Methylpropyl cinnamate, Labdanol[2][3]

Physicochemical and Spectroscopic Data

The quantitative properties of isobutyl cinnamate are summarized in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b085938?utm_src=pdf-interest
https://www.benchchem.com/product/b085938?utm_src=pdf-body
https://www.benchchem.com/product/b085938?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/778574
https://pubchem.ncbi.nlm.nih.gov/compound/778574
https://www.chemimpex.com/products/34433
https://fragranceconservatory.com/ingredient/isobutyl-cinnamate
https://www.chemimpex.com/products/34433
https://fragranceconservatory.com/ingredient/isobutyl-cinnamate
https://www.benchchem.com/product/b085938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula C13H1602 [1112]
Molecular Weight 204.26 g/mol [2]
Appearance Clear, colorless liquid [2][4]
Density 1.00 - 1.004 g/mL at 25 °C [21[41[5]
Boiling Point 270 - 272 °C (Lit.) [2]
Flash Point > 110 °C (> 230 °F) [5]
Refractive Index n20/D 1.535 - 1.541 [2][5]

- Insoluble in water; Soluble in
Solubility [4]
ethanol and ether

FEMA Number 2193 [1112]

Experimental Protocols: Synthesis of Isobutyl
Cinnamate

Isobutyl cinnamate is primarily synthesized via the esterification of cinnamic acid with
isobutanol. Two prominent methods are detailed below.

Fischer-Speier Esterification (Conventional Method)

This is a classic acid-catalyzed esterification method.[6]
Methodology:

e Reactant Preparation: Trans-cinnamic acid is mixed with an excess of isobutanol, which
serves as both a reactant and a solvent.

o Catalysis: A strong acid catalyst, such as concentrated sulfuric acid (H2SOa) or p-
toluenesulfonic acid (pTSA), is added to the mixture.[7]

o Reflux: The reaction mixture is heated to reflux for a specified period, typically ranging from
one to several hours, to drive the equilibrium towards the ester product.
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» Work-up and Neutralization: After cooling, the mixture is diluted with an organic solvent (e.g.,
diethyl ether or ethyl acetate). The solution is then washed with a saturated sodium
bicarbonate solution to neutralize the acid catalyst, followed by a brine wash to remove
residual water-soluble components.[7]

e Drying and Purification: The separated organic layer is dried over an anhydrous salt like
calcium chloride or magnesium sulfate.[6][7] The drying agent is filtered off, and the solvent
is removed using a rotary evaporator.

» Final Purification: The crude ester is purified by vacuum distillation to yield pure isobutyl
cinnamate.[3]
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Caption: Workflow for Fischer Esterification Synthesis of Isobutyl Cinnamate.
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Green Synthesis using Deep Eutectic Solvents (DESs)

A more recent, environmentally friendly approach utilizes deep eutectic solvents as recyclable
catalysts.[9]

Methodology:

Catalyst Preparation: A deep eutectic solvent is prepared by mixing choline chloride (ChCl)
and p-toluenesulfonic acid (PTSA) in a specific molar ratio.[9]

e Reaction: Cinnamic acid and isobutanol are mixed with the ChCI-PTSA catalyst.

e Optimization: The reaction is optimized by varying parameters such as catalyst loading,
temperature (typically in the range of 353.15-383.15 K), and the molar ratio of cinnamic acid
to isobutanol to maximize the conversion rate.[9]

 Kinetics Study: The progress of the reaction is monitored over time to determine the reaction
kinetics, often described by a pseudo-homogeneous (PH) model.[9]

o Catalyst Recycling: A key advantage of this method is the stability and recyclability of the
DES catalyst, which can be recovered and reused for multiple cycles with minimal loss of
activity.[9]

Biological Activity and Applications

Isobutyl cinnamate is recognized for its applications in the flavor, fragrance, and
pharmaceutical industries.[2] Its biological activities are a subject of ongoing research.

Antimicrobial Activity

Isobutyl cinnamate has demonstrated notable broad-spectrum antimicrobial activity.[10]

e Spectrum of Activity: It is effective against yeasts, Gram-positive bacteria, and Gram-
negative bacteria.[10][11]

e Potency: Studies have reported Minimum Inhibitory Concentration (MIC) values ranging from
as low as 12 uM to 43 uM, indicating significant antimicrobial potential.[10] Another source
cites a range of 43 to 301 uM against both Gram-positive and Gram-negative bacteria.[11]
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Further investigation is needed to confirm its efficacy against drug-resistant strains and to
evaluate its toxicity profile.[10]

At present, detailed information regarding the specific signaling pathways through which
isobutyl cinnamate exerts its antimicrobial or other biological effects is not extensively
documented in the literature.
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Caption: Logical Overview of Isobutyl Cinnamate Characteristics and Uses.

Industrial Applications

e Flavor and Fragrance: Due to its sweet, fruity, and balsamic aroma, it is widely used as a
flavoring agent in food and as a scent component in perfumes, cosmetics, and personal care
products.[2][3][5]

e Polymer Production: It is utilized in the manufacturing of polymers and resins where specific
properties like flexibility are desired.[2]

o Research Chemical: It serves as an organic reagent and building block in academic and
industrial research for developing new compounds.[2][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isobutyl cinnamate CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085938#isobutyl-cinnamate-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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